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Compound of Interest

Compound Name: CART(62-76)(human,rat)

Cat. No.: B561575

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the Cocaine- and
Amphetamine-Regulated Transcript (CART) peptide fragment (62-76) in a research setting.
This document covers reputable suppliers, purity standards, and detailed protocols for
handling, storage, and experimental use.

Sourcing and Purity of CART(62-76) Peptide

The quality and purity of synthetic peptides are paramount for reproducible and reliable
experimental outcomes. Researchers should source CART(62-76) from reputable suppliers
who provide a certificate of analysis (CoA) with detailed information on purity, typically
determined by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry
(MS).
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Supplier Stated Purity Analytical Method Notes
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NovoPro Bioscience

| 96.9%][1] HPLC counterion from
nc.
purification.[1]
States research use
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only.
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Tocris Bioscience CoA?] HPLC/MS laboratory research
o
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MedChemExpress See CoA[3][4] HPLC/MS )
without TFA.
N Provided as a
Abcepta Research Grade Not specified N
lyophilized powder.
) ) - For scientific research
APEXBIO High-purity Not specified

use only.

Note on Trifluoroacetic Acid (TFA): TFA is often used in the purification of synthetic peptides
and can be present in the final product as a counterion. While generally not interfering with
most in vitro assays, its presence can affect the net weight and solubility of the peptide.[1] For
highly sensitive cellular studies, researchers may consider sourcing TFA-free peptides or using
appropriate controls.

Peptide Handling and Storage

Proper handling and storage are crucial to maintain the integrity and bioactivity of CART(62-
76).

2.1. Reconstitution of Lyophilized Peptide
Most suppliers provide CART(62-76) in a lyophilized powder form.

Protocol for Reconstitution:
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» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial.

o Solvent Selection: The choice of solvent depends on the peptide's properties. For CART(62-
76), sterile, distilled water or a buffer such as phosphate-buffered saline (PBS) at pH 7 is
generally recommended. For peptides that are difficult to dissolve, adding a small amount of
an organic solvent like dimethyl sulfoxide (DMSO) followed by dilution with an aqueous
buffer may be necessary.

o Dissolution:
o Using a sterile syringe, slowly add the calculated volume of solvent to the vial.

o Gently swirl or roll the vial to dissolve the peptide. Avoid vigorous shaking or vortexing, as
this can cause aggregation or degradation of the peptide.

o If the peptide does not dissolve completely, gentle warming (up to 40°C) or sonication can
be attempted.

 Aliquoting and Storage of Stock Solution:

o Once dissolved, it is highly recommended to aliquot the peptide solution into single-use
volumes. This minimizes freeze-thaw cycles, which can degrade the peptide.

o Store the aliquots at -20°C or, for long-term storage, at -80°C.
2.2. Storage Conditions
o Lyophilized Peptide: Store at -20°C in a desiccator, protected from light.
o Reconstituted Peptide: Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols

3.1. In Vivo Administration: Intracerebroventricular (ICV) Injection in Rodents
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ICV injection is a common method to study the central effects of CART(62-76) on behaviors
such as feeding and anxiety.[5][6]

Protocol for ICV Injection:

o Animal Preparation: Anesthetize the rodent (e.g., rat or mouse) using an appropriate
anesthetic agent. Secure the animal in a stereotaxic frame.

e Surgical Procedure:
o Make a midline incision on the scalp to expose the skull.

o Identify the bregma. The injection site into the lateral ventricle is typically determined by
stereotaxic coordinates relative to the bregma.

o Drill a small hole through the skull at the determined coordinates.
e Peptide Injection:

o Prepare the CART(62-76) solution in sterile saline or artificial cerebrospinal fluid (aCSF) at
the desired concentration.

o Slowly infuse the peptide solution into the lateral ventricle using a microsyringe pump over
a period of several minutes.

o Leave the injection needle in place for a few minutes post-injection to prevent backflow.

o Post-operative Care: Suture the incision and provide appropriate post-operative care,
including analgesics and monitoring for recovery.

Experimental Workflow for ICV Injection and Behavioral Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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